Cas no 1402446-15-4 (Ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate)

• Product Name: Ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate
• CAS No: 1402446-15-4
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 4826356
• Update Time: 2025-06-29

Ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate
• ethyl 2-(5-methyl-3-propan-2-ylpyrazol-1-yl)acetate
• Ethyl 2-(3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate

• Inchi： 1S/C11H18N2O2/c1-5-15-11(14)7-13-9(4)6-10(12-13)8(2)3/h6,8H,5,7H2,1-4H3
• InChI Key： UHDNSPKZSYVPFN-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(C)=CC(C(C)C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 219
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1

Additional information on Ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate

Ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate (CAS No. 1402446-15-4): A Comprehensive Overview

Ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate, identified by its CAS number 1402446-15-4, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyrazole class, a heterocyclic aromatic organic compound that features a five-membered ring containing two nitrogen atoms. The structural uniqueness of pyrazole derivatives makes them highly versatile and valuable in various applications, particularly in medicinal chemistry and drug development.

The molecular structure of Ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate consists of an ester functional group attached to a pyrazole ring that is substituted with an isopropyl group at the 3-position and a methyl group at the 5-position. This specific substitution pattern contributes to its distinct chemical properties and reactivity, making it a compound of interest for synthetic chemists and biologists alike. The presence of both alkyl and aryl groups in its structure allows for diverse interactions with biological targets, which is a key factor in its potential applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The unique pharmacological properties of these compounds have made them attractive candidates for treating a wide range of diseases, including inflammation, cancer, and infectious diseases. Ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate has been studied for its potential role as an intermediate in the synthesis of more complex molecules with therapeutic benefits. Its ability to act as a scaffold for drug design has opened up new avenues for medicinal chemists.

One of the most compelling aspects of Ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate is its role in the development of small-molecule inhibitors. These inhibitors are designed to target specific enzymes or receptors involved in disease pathways, thereby modulating their activity to achieve therapeutic effects. The pyrazole core of this compound provides a stable framework that can be modified to enhance binding affinity and selectivity towards biological targets. This has led to several promising preclinical studies exploring its potential as an anti-inflammatory agent.

Recent advancements in computational chemistry have further enhanced the understanding of how Ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate interacts with biological systems. Molecular docking studies have shown that this compound can bind effectively to various enzymes and receptors, suggesting its potential as a lead compound for drug development. These studies have also highlighted the importance of optimizing the substitution pattern on the pyrazole ring to improve pharmacokinetic properties and reduce off-target effects.

The synthesis of Ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole core. Subsequent functionalization steps introduce the isopropyl and methyl groups at specific positions on the ring. The final step involves esterification to attach the ethyl acetate moiety, resulting in the desired product.

Quality control and analytical techniques play a crucial role in ensuring the purity and consistency of Ethyl (3-isopropyl-5-methyl-1H-pyrazol-1-yl)acetate. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used methods to confirm its identity and quantify impurities. These analytical tools provide valuable data that can be used to refine synthetic protocols and improve overall product quality.

The potential applications of Ethyl (3-isopropilpropilpropilpropilpropilpropilpropilpropilpropilpropilpropilpropilpropilpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazoly acetate extend beyond pharmaceuticals into agrochemicals and material science. Its structural features make it a versatile building block for designing novel compounds with specific functionalities. For instance, researchers have explored its use in developing herbicides and fungicides that target plant pathogens without harming beneficial organisms.

In conclusion, Ethyl (3-isopropilpropilpropilpropilpropilpropilpropilpropilpropilpropilpropilpropilpyrazolpyrazolpyraziomethypyraziomethypyraziomethypyraziomethypyraziomethypyraziomethypyraziomethypyraziomethypyraziomethypyraziomethypyraziomethyl acetate is a compound with significant potential in various scientific fields. Its unique structure, combined with its ability to interact with biological targets, makes it a valuable asset in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and innovation.